1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide

• IUPAC Name: 1-(4,4,4-trifluorobutanoyl)piperidine-3-sulfonamide
• InChI: InChI=1S/C9H15F3N2O3S/c10-9(11,12)4-3-8(15)14-5-1-2-7(6-14)18(13,16)17/h7H,1-6H2,(H2,13,16,17)
• InChI Key: HVYVRZXBLRIZNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCC(F)(F)F)S(=O)(=O)N
• Molecular Formula: C9H15F3N2O3S
• Molecular Weight: 288.29 g/mol

Description

1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide, also known as TF-3, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide is not yet fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes such as pain perception, mood regulation, and drug addiction.
Biochemical and Physiological Effects:
1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide has been found to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and receptors, the modulation of ion channels, and the regulation of neurotransmitter release. It has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide for lab experiments is its high potency and selectivity, which allows for precise targeting of specific enzymes and receptors. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for the study of 1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide, including further investigation of its mechanism of action, the development of new drugs and therapies based on its chemical structure, and the exploration of its potential applications in fields such as neuroscience and cancer research. Additionally, new synthesis methods and purification techniques may be developed to improve the efficiency and scalability of 1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide production.

Synthesis Methods

The synthesis of 1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide involves the reaction of piperidine-3-sulfonamide with trifluoroacetic anhydride in the presence of a catalyst such as triethylamine. This reaction results in the formation of the final product, 1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide, which can be purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

1-(4,4,4-Trifluorobutanoyl)piperidine-3-sulfonamide has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, neuroscience, and cancer research. Its unique chemical structure and physiological effects make it a promising candidate for the development of new drugs and therapies.